Cas no 691398-75-1 (1-4-(4-ethylphenyl)piperazin-1-yl-3-(naphthalen-2-yloxy)propan-2-ol)

• Product Name: 1-4-(4-ethylphenyl)piperazin-1-yl-3-(naphthalen-2-yloxy)propan-2-ol
• CAS No: 691398-75-1
• MF: C₂₅H₃₀N₂O₂
• MW: 390.517906665802
• CID: 6490383
• PubChem ID: 2950697
• Update Time: 2025-06-08

1-4-(4-ethylphenyl)piperazin-1-yl-3-(naphthalen-2-yloxy)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-4-(4-ethylphenyl)piperazin-1-yl-3-(naphthalen-2-yloxy)propan-2-ol
• 1-[4-(4-ethylphenyl)piperazin-1-yl]-3-(naphthalen-2-yloxy)propan-2-ol
• 691398-75-1
• AKOS002244004
• 1-[4-(4-ethylphenyl)piperazin-1-yl]-3-naphthalen-2-yloxypropan-2-ol
• AKOS016182710
• F1757-0241
• Z274554712
• 1-(4-(4-ethylphenyl)piperazin-1-yl)-3-(naphthalen-2-yloxy)propan-2-ol

• Inchi： 1S/C25H30N2O2/c1-2-20-7-10-23(11-8-20)27-15-13-26(14-16-27)18-24(28)19-29-25-12-9-21-5-3-4-6-22(21)17-25/h3-12,17,24,28H,2,13-16,18-19H2,1H3
• InChI Key： WPKAUJVDDQCJSU-UHFFFAOYSA-N
• SMILES： OC(COC1C=CC2C=CC=CC=2C=1)CN1CCN(C2C=CC(CC)=CC=2)CC1

Computed Properties

• Exact Mass: 390.230728204g/mol
• Monoisotopic Mass: 390.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 35.9Ų

Additional information on 1-4-(4-ethylphenyl)piperazin-1-yl-3-(naphthalen-2-yloxy)propan-2-ol

Research Brief on 1-4-(4-ethylphenyl)piperazin-1-yl-3-(naphthalen-2-yloxy)propan-2-ol (CAS: 691398-75-1)

The compound 1-4-(4-ethylphenyl)piperazin-1-yl-3-(naphthalen-2-yloxy)propan-2-ol (CAS: 691398-75-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential clinical implications.

Recent studies have highlighted the compound's structural uniqueness, which combines a piperazine moiety with a naphthalene ring system. This combination is believed to contribute to its high affinity for specific neurotransmitter receptors, particularly those involved in the modulation of dopamine and serotonin pathways. Preliminary in vitro and in vivo studies suggest that the compound may exhibit promising activity as a potential antipsychotic or antidepressant agent.

One of the key advancements in the research of this compound is the optimization of its synthesis route. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves the scalability and purity of the final product. The method involves a multi-step process starting from 4-ethylaniline and naphthalen-2-ol, with careful control of reaction conditions to minimize side products.

Pharmacological evaluations have demonstrated that 1-4-(4-ethylphenyl)piperazin-1-yl-3-(naphthalen-2-yloxy)propan-2-ol exhibits a unique receptor binding profile. It shows high selectivity for dopamine D2 and serotonin 5-HT1A receptors, with Ki values in the low nanomolar range. This selectivity is thought to underlie its potential therapeutic effects while minimizing off-target side effects. Animal models of psychiatric disorders have shown that the compound can reduce symptoms of anxiety and depression without causing significant motor impairments, a common drawback of existing antipsychotic drugs.

Despite these promising findings, challenges remain in the development of this compound. Recent pharmacokinetic studies indicate that it has moderate oral bioavailability and a relatively short half-life, which may necessitate formulation improvements or dosing adjustments for clinical use. Additionally, further toxicological studies are needed to fully assess its safety profile before progressing to human trials.

In conclusion, 1-4-(4-ethylphenyl)piperazin-1-yl-3-(naphthalen-2-yloxy)propan-2-ol represents a promising candidate for the treatment of psychiatric disorders. Its unique pharmacological profile and recent advancements in synthesis make it a compound of significant interest to both academic researchers and pharmaceutical developers. Future research should focus on addressing its pharmacokinetic limitations and expanding the scope of its therapeutic potential.